BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: 2-Cyclopropoxy-5-
formylbenzonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Cyclopropoxy-5-
Compound Name:
formylbenzonitrile

Cat. No.: B11757264

Introduction

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals interested in the physical and chemical properties of 2-
Cyclopropoxy-5-formylbenzonitrile. Due to the limited publicly available data on this specific
compound, this guide also provides information on the closely related analogue, 2-Fluoro-5-
formylbenzonitrile, to offer comparative insights.

Physicochemical Properties

A thorough search of available scientific literature and chemical databases did not yield specific
experimental data for the physical properties of 2-Cyclopropoxy-5-formylbenzonitrile.

For the purpose of providing a relevant frame of reference, the physical properties of the
structurally similar compound, 2-Fluoro-5-formylbenzonitrile (CAS No. 218301-22-5), are
presented below. It is crucial to note that these values are not for 2-Cyclopropoxy-5-
formylbenzonitrile and should be used with caution as the difference in the substituent at the
2-position (cyclopropoxy vs. fluoro) will significantly influence these properties.

Table 1: Physical Properties of 2-Fluoro-5-formylbenzonitrile
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Property Value Source
Molecular Formula CsHaFNO [1]
Molecular Weight 149.12 g/mol [1][2]
Melting Point 80-84 °C (lit.) [31[4]1[5]
Boiling Point 215.603 °C at 760 mmHg [4115]
Density 1.26 g/cm3 [41[5]
Flash Point 84.194 °C [415]
Solubility Soluble in Chloroform, 5]
Methanol.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 2-
Cyclopropoxy-5-formylbenzonitrile are not available in the public domain.

As a general reference, the synthesis of the related compound, 2-Fluoro-5-formylbenzonitrile,
has been described. One method involves the reaction of 3-bromo-4-fluoro-benzaldehyde with
cuprous cyanide.[1] Another reported synthesis starts from 2-fluoro-5-
(hydroxymethyl)benzonitrile, which is oxidized using pyridinium chlorochromate in
dichloromethane.[1] The reaction progress is monitored by HPLC, and the final product is
purified by recrystallization from toluene.[1]

Logical Relationships in Synthesis

The synthesis of 2-Fluoro-5-formylbenzonitrile can be visualized as a multi-step process. The
following diagram illustrates a potential synthetic workflow based on the available literature for
this related compound.
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General Synthetic Workflow for 2-Fluoro-5-formylbenzonitrile

Starting Material
(e.g., 2-fluoro-5-(hydroxymethyl)benzonitrile)

:

Oxidation Reaction
(e.g., Pyridinium Chlorochromate in Dichloromethane)

:

Reaction Monitoring
(e.g., HPLC)

:

Work-up & Purification
(e.q., Filtration, Recrystallization)

:

Final Product
(2-Fluoro-5-formylbenzonitrile)

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of 2-Fluoro-5-formylbenzonitrile.

Disclaimer: This document is intended for informational purposes only. The information
regarding 2-Fluoro-5-formylbenzonitrile is provided as a potential analogue for comparison, and
it is imperative that researchers consult original research articles and safety data sheets before
handling any chemical compounds. The physical properties of 2-Cyclopropoxy-5-
formylbenzonitrile are expected to differ from those of its fluoro-analogue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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